2-(4-methoxyphenyl)-N-(pyridin-4-ylmethyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-(pyridin-4-ylmethyl)tetrazole-5-carboxamide
• InChI: InChI=1S/C15H14N6O2/c1-23-13-4-2-12(3-5-13)21-19-14(18-20-21)15(22)17-10-11-6-8-16-9-7-11/h2-9H,10H2,1H3,(H,17,22)
• InChI Key: PMIHMPGODWTWAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2N=C(N=N2)C(=O)NCC3=CC=NC=C3
• Molecular Formula: C15H14N6O2
• Molecular Weight: 310.31 g/mol

Description

2-(4-methoxyphenyl)-N-(pyridin-4-ylmethyl)-2H-tetrazole-5-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is often referred to as MPTC and is a tetrazole derivative that has shown promising results in various studies. In

Scientific Research Applications

Synthesis and Characterization of Derivatives

• Research focuses on synthesizing and characterizing novel derivatives that have potential biological activities. For example, the synthesis and in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases have been explored, demonstrating their potential against various human cancer cell lines (Hassan et al., 2015).

Corrosion Inhibition

• Thiazole based pyridine derivatives, sharing structural similarities with the queried compound, have been synthesized and studied for their potential as corrosion inhibitors for mild steel. These studies involve both theoretical and experimental approaches, highlighting the compound's utility in industrial applications (Chaitra et al., 2016).

Antiprotozoal and Antibacterial Activities

• Novel compounds with structural features similar to the queried chemical have been synthesized for the investigation of their antiprotozoal and antibacterial activities. This includes studies on their efficacy against specific pathogens and their potential use in treating infectious diseases (Ismail et al., 2004).

Anti-Inflammatory and Analgesic Agents

• Research into the synthesis of novel compounds derived from visnaginone and khellinone has shown significant anti-inflammatory and analgesic activities. These compounds have been screened for their COX-1/COX-2 inhibitory activities, providing insights into their therapeutic potential (Abu‐Hashem et al., 2020).

Antidiabetic Screening

• Dihydropyrimidine derivatives have been synthesized and evaluated for their in vitro antidiabetic activity. This research highlights the potential of such compounds in managing diabetes through the inhibition of enzymes involved in carbohydrate metabolism (Lalpara et al., 2021).